2-[1-(2-methoxyphenyl)imidazol-2-yl]sulfanyl-N-[4-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-[1-(2-methoxyphenyl)imidazol-2-yl]sulfanyl-N-[4-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C19H16F3N3O2S/c1-27-16-5-3-2-4-15(16)25-11-10-23-18(25)28-12-17(26)24-14-8-6-13(7-9-14)19(20,21)22/h2-11H,12H2,1H3,(H,24,26)
• InChI Key: BMDQFEQWNHFRFV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2C=CN=C2SCC(=O)NC3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C19H16F3N3O2S
• Molecular Weight: 407.4 g/mol

Description

The compound “2-[1-(2-methoxyphenyl)imidazol-2-yl]sulfanyl-N-[4-(trifluoromethyl)phenyl]acetamide” is a complex organic molecule that contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It also contains a methoxyphenyl group, a trifluoromethylphenyl group, and an acetamide group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The imidazole ring could potentially exist in two tautomeric forms due to the presence of a positive charge on either of the two nitrogen atoms.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the imidazole ring, the methoxyphenyl and trifluoromethylphenyl groups, and the sulfanyl-acetamide linkage. The imidazole ring is known to participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the imidazole ring could make the compound soluble in water and other polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Imidazole derivatives are known to exhibit a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Future Directions

Future research could focus on synthesizing this compound and studying its properties in more detail. This could include investigating its potential biological activities and exploring its possible applications in various fields.